Cas no 2305528-84-9 (N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide)

• Product Name: N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide
• CAS No: 2305528-84-9
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• CID: 5412303
• PubChem ID: 137931031
• Update Time: 2025-05-23

N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z3024761947
• N-[4-({[(oxan-2-yl)methyl](propan-2-yl)amino}methyl)phenyl]prop-2-enamide
• EN300-26581405
• N-[4-[[Oxan-2-ylmethyl(propan-2-yl)amino]methyl]phenyl]prop-2-enamide
• 2305528-84-9
• N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide

• Inchi： 1S/C19H28N2O2/c1-4-19(22)20-17-10-8-16(9-11-17)13-21(15(2)3)14-18-7-5-6-12-23-18/h4,8-11,15,18H,1,5-7,12-14H2,2-3H3,(H,20,22)
• InChI Key： DFLCLPQXFQZCDA-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN(CC1C=CC(=CC=1)NC(C=C)=O)C(C)C

Computed Properties

• Exact Mass: 316.215078140g/mol
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide

Professional Introduction to N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide (CAS No. 2305528-84-9)

N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide, with the CAS number 2305528-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits potential applications in various therapeutic areas due to its unique chemical properties and biological activities. The detailed analysis of its chemical composition and functional groups provides valuable insights into its mechanism of action and potential therapeutic benefits.

The molecular structure of N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide features a phenyl ring substituted with an amide group and a long aliphatic chain. The presence of multiple functional groups, including amines and ethers, makes this compound highly versatile in terms of chemical reactivity and biological interactions. Specifically, the tetrahydro-2H-pyran-2-yl moiety contributes to the compound's stability and solubility, while the 1-Methylethyl group enhances its binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The compound's ability to interact with multiple targets makes it a promising candidate for the development of multifunctional therapeutics.

One of the most intriguing aspects of this compound is its interaction with biological receptors. Research has shown that the phenyl ring and amide group can form stable hydrogen bonds with target proteins, leading to altered enzyme activity or receptor signaling. This property is particularly relevant in the context of drug design, where precise molecular interactions are crucial for achieving therapeutic efficacy. The aliphatic chain further enhances the compound's ability to penetrate cell membranes, improving its bioavailability and distribution within the body.

The synthesis of N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide involves a series of complex organic reactions, including condensation, alkylation, and reduction steps. The use of advanced synthetic techniques ensures high purity and yield, which are essential for pharmaceutical applications. The process also highlights the importance of optimizing reaction conditions to minimize side products and maximize the desired product.

Recent studies have demonstrated the potential of N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide in preclinical models. These studies have shown that the compound can effectively modulate pathways associated with inflammation and cancer cell proliferation. For instance, it has been observed to inhibit the activity of enzymes such as COX-2 and NF-kB, which play critical roles in inflammatory responses. Additionally, the compound has shown promise in reducing tumor growth in animal models by interfering with key signaling pathways that drive cancer progression.

The development of this compound also underscores the importance of computational chemistry in drug discovery. Molecular modeling techniques have been used to predict how N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide interacts with biological targets at the atomic level. These simulations have provided valuable insights into optimizing its structure for improved binding affinity and reduced toxicity. Such computational approaches are becoming increasingly integral in modern drug design pipelines.

The pharmacokinetic properties of N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide are another critical area of study. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates. These characteristics make it a promising candidate for further development into a therapeutic agent.

In conclusion, N-[4-[[(1-Methylethyl)[(tetrahydro-2H-pyran-2-yl)methyl]amino]methyl]phenyl]-2-propenamide (CAS No. 2305528-84-9) represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and multifaceted biological activities. Its potential applications in modulating inflammatory responses and cancer progression make it a valuable candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.